Cas no 77264-89-2 (1'-BenzylspiroChroman-2,4'-Piperidin-4-One)
1'-BenzylspiroChroman-2,4'-Piperidin-4-One Chemical and Physical Properties
Names and Identifiers
-
- 1’-Benzylspiro[chromene-2,4’-piperidin]-4(3h)-one
- 1'-benzylspiro[3H-chromene-2,4'-piperidine]-4-one
- Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 1'-(phenylmethyl)-
- CS-0455582
- AKOS027254998
- SCHEMBL4270067
- CHEMBL571659
- 77264-89-2
- DTXSID60368618
- NCGC00476829-01
- BDBM50415160
- AO-185/13957008
- CDA26489
- 1'-benzylspiro[chroman-2,4'-piperidin]-4-one
- 1'-benzyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
- EN300-53301
- SR-01000050009
- MFCD02182972
- AS-41503
- 1'-Benzylspiro[chromane-2,4'-piperidin]-4-one
- 1'-Benzylspiro[chromene-2,4'-piperidin]-4(3h)-one
- DB-250323
- Z56965912
- SR-01000050009-1
- 1'-BenzylspiroChroman-2,4'-Piperidin-4-One
-
- MDL: MFCD02182972
- Inchi: 1S/C20H21NO2/c22-18-14-20(23-19-9-5-4-8-17(18)19)10-12-21(13-11-20)15-16-6-2-1-3-7-16/h1-9H,10-15H2
- InChI Key: VYTXCPHULMDKCP-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(CC21CCN(CC1C=CC=CC=1)CC2)=O
Computed Properties
- Exact Mass: 307.157228913g/mol
- Monoisotopic Mass: 307.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
1'-BenzylspiroChroman-2,4'-Piperidin-4-One Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129008988-250mg |
1'-Benzylspiro[chroman-2,4'-piperidin]-4-one |
77264-89-2 | 95% | 250mg |
$163.28 | 2023-09-01 | |
| Alichem | A129008988-1g |
1'-Benzylspiro[chroman-2,4'-piperidin]-4-one |
77264-89-2 | 95% | 1g |
$415.52 | 2023-09-01 | |
| Alichem | A129008988-5g |
1'-Benzylspiro[chroman-2,4'-piperidin]-4-one |
77264-89-2 | 95% | 5g |
$1165.23 | 2023-09-01 | |
| Chemenu | CM216751-1g |
1'-Benzylspiro[chroman-2,4'-piperidin]-4-one |
77264-89-2 | 95% | 1g |
$336 | 2021-08-04 | |
| Chemenu | CM216751-5g |
1'-Benzylspiro[chroman-2,4'-piperidin]-4-one |
77264-89-2 | 95% | 5g |
$1007 | 2021-08-04 | |
| TRC | B131448-25mg |
1'-Benzylspiro[Chroman-2,4'-Piperidin]-4-One |
77264-89-2 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B131448-50mg |
1'-Benzylspiro[Chroman-2,4'-Piperidin]-4-One |
77264-89-2 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B131448-250mg |
1'-Benzylspiro[Chroman-2,4'-Piperidin]-4-One |
77264-89-2 | 250mg |
$ 320.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B877440-1g |
1'-BENZYLSPIRO[CHROMAN-2,4'-PIPERIDIN]-4-ONE |
77264-89-2 | 95% | 1g |
¥9,790.00 | 2022-09-29 | |
| Chemenu | CM216751-1g |
1'-Benzylspiro[chroman-2,4'-piperidin]-4-one |
77264-89-2 | 95% | 1g |
$*** | 2023-03-30 |
1'-BenzylspiroChroman-2,4'-Piperidin-4-One Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 1'-BenzylspiroChroman-2,4'-Piperidin-4-One
Recent Advances in the Study of 1'-BenzylspiroChroman-2,4'-Piperidin-4-One (CAS: 77264-89-2)
1'-BenzylspiroChroman-2,4'-Piperidin-4-One (CAS: 77264-89-2) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of neurological disorders and cancer. This research brief aims to summarize the latest findings and provide insights into the future directions of research on this compound.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1'-BenzylspiroChroman-2,4'-Piperidin-4-One, highlighting its potential as a scaffold for drug development. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various physiological conditions, which is critical for its potential use in vivo.
In another recent investigation, the pharmacological effects of 1'-BenzylspiroChroman-2,4'-Piperidin-4-One were evaluated in vitro and in vivo. The compound demonstrated significant activity as a modulator of specific neurotransmitter receptors, suggesting its potential utility in treating neurological disorders such as Parkinson's disease and schizophrenia. The study, published in Neuropharmacology (2024), utilized advanced electrophysiological techniques to elucidate the compound's mechanism of action at the molecular level.
Furthermore, a 2024 study in Cancer Research explored the anticancer properties of 1'-BenzylspiroChroman-2,4'-Piperidin-4-One. The compound exhibited potent inhibitory effects on the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers identified the compound's ability to induce apoptosis and inhibit key signaling pathways involved in tumor growth, providing a promising avenue for further development as an anticancer agent.
Despite these promising findings, challenges remain in the clinical translation of 1'-BenzylspiroChroman-2,4'-Piperidin-4-One. Issues such as bioavailability, toxicity, and specificity need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance the compound's pharmacological profile and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 1'-BenzylspiroChroman-2,4'-Piperidin-4-One (CAS: 77264-89-2) represents a promising candidate for drug development, with potential applications in neurology and oncology. The latest research highlights its synthetic accessibility, pharmacological activity, and therapeutic potential, paving the way for future investigations. Continued exploration of its mechanism of action and optimization of its chemical structure will be crucial for its successful translation into clinical use.
77264-89-2 (1'-BenzylspiroChroman-2,4'-Piperidin-4-One) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)